Cas no 427-01-0 (geissospermine)
geissospermine structure
Product name:geissospermine
geissospermine Chemical and Physical Properties
Names and Identifiers
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- geissospermine
- BRN 0076217
- Corynan-17-oic acid, 19,20-didehydro-16-((10-beta,13-beta,21-beta)-23-deoxy-21,22-dihydro-11-oxa-12,24-secostrychnidin-10-yl)-, methyl ester, (16R,19E)-
- methyl (2R)-[(3aR,9S,11aS,11bS,12S,13aS,14S)-14-ethyl-2,3,11a,12,13,13a-hexahydro-11H,11bH-1,12-ethano[1,3]oxazino[3,4,5-lm]pyrrolo[2,3-d]carbazol-9-yl][(2R,3E,12bS)-3-ethylidene-1,2,3,4,6,7,12,12b-octahydroindolo[2,3-a]quinolizin-2-yl]ethanoate
- (16R,19E)-19,20-Didehydro-16-[(10β,13β,21S)-23-deoxy-21,22-dihydro-11-oxa-12,24-secostrychinidin-10-yl]corynan-17-oic acid methyl ester
- methyl (2R)-[(3aR,9S,11aS,11bS,12S,13aS,14S)-14-ethyl-2,3,11a,12,13,13a-hexahydro-11H,11bH-1,12-ethano[1,3]oxazino[3,4,5-lm]pyrrolo[2,3-d]carbazol-9-yl][(2R,3E,12bS)-3-ethylidene-1,2,3,4,6,7,12,12b-octahydroindo
- CORYNAN-17-OIC ACID, 19,20-DIDEHYDRO-16-((10.BETA.,13.BETA.,21.BETA.)-23-DEOXY-21,22-DIHYDRO-11-OXA-12,24-SECOSTRYCHNIDIN-10-YL)-, METHYL ESTER, (16R,19E)-
- 427-01-0
- DTXSID201317369
- 8QA0HO25M6
- 4-27-00-09620 (Beilstein Handbook Reference)
- GEISSOSPERMINE [MI]
- UNII-8QA0HO25M6
-
- Inchi： InChI=1S/C40H48N4O3/c1-4-23-21-43-17-15-40-30-11-7-9-13-32(30)44-37(40)29(27(23)19-34(40)43)22-47-38(44)35(39(45)46-3)28-18-33-36-26(14-16-42(33)20-24(28)5-2)25-10-6-8-12-31(25)41-36/h5-13,23,27-29,33-35,37-38,41H,4,14-22H2,1-3H3/b24-5+
- InChI Key： ISDWYSGTYITCHG-ZXKDJJQISA-N
- SMILES： CCC1CN2CCC34C2CC1C1COC(C(C2CC5N(CCc6c5[nH]c5ccccc65)C\C2=C/C)C(=O)OC)N(C31)c1ccccc41
Computed Properties
- Exact Mass: 632.372641
- Monoisotopic Mass: 632.372641
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 47
- Rotatable Bond Count: 5
- Complexity: 1270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.052
- Topological Polar Surface Area: 61
Experimental Properties
- Density: 1.0860 (rough estimate)
- Melting Point: 213-214° (dec)
- Boiling Point: 668.25°C (rough estimate)
- Flash Point: °C
- Refractive Index: 1.6000 (estimate)
- Specific Rotation: D20 -101° (ethanol)
geissospermine Related Literature
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Jian Jiang,Yuanyuan Li,Jinping Liu,Xintang Huang Nanoscale, 2011,3, 45-58
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Lulu Yao,Jiajun Gu,Weiqiang Wang,Tengfei Li,Dongling Ma,Qinglei Liu,Wang Zhang,Waseem Abbas,Ashkan Bahadoran,Di Zhang Nanoscale, 2019,11, 2138-2142
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Kazuto Mori,Tetsuya Kodama,Takeshi Baba,Satoshi Obika Org. Biomol. Chem., 2011,9, 5272-5279
-
Fabiana Subrizi,Dragana Dobrijevic,Helen C. Hailes,John M. Ward Org. Biomol. Chem., 2021,19, 6493-6500
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